Cas no 1949816-38-9 (6,8-dibromo-1,2,3,4-tetrahydro-1,5-naphthyridine)
6,8-Dibromo-1,2,3,4-tetrahydro-1,5-naphthyridine is a brominated heterocyclic compound featuring a partially saturated naphthyridine core. Its dibromo substitution at the 6 and 8 positions enhances reactivity, making it a valuable intermediate in organic synthesis, particularly for pharmaceutical and agrochemical applications. The tetrahydro structure contributes to improved stability and solubility compared to fully aromatic analogs. This compound is often utilized in cross-coupling reactions, nucleophilic substitutions, and as a precursor for further functionalization. Its well-defined reactivity profile and structural versatility make it suitable for constructing complex molecular frameworks in medicinal chemistry and materials science. Proper handling under inert conditions is recommended due to potential sensitivity to light and moisture.
1949816-38-9 structure
Product Name:6,8-dibromo-1,2,3,4-tetrahydro-1,5-naphthyridine
CAS No:1949816-38-9
MF:C8H8Br2N2
MW:291.970520019531
MDL:MFCD29999494
CID:4632748
PubChem ID:119099144
Update Time:2025-06-07
6,8-dibromo-1,2,3,4-tetrahydro-1,5-naphthyridine Chemical and Physical Properties
Names and Identifiers
-
- 6,8-dibromo-1,2,3,4-tetrahydro-1,5-naphthyridine
- EN300-22022798
- AKOS026700118
- 1949816-38-9
- F1957-0299
- G74531
-
- MDL: MFCD29999494
- Inchi: 1S/C8H8Br2N2/c9-5-4-7(10)12-6-2-1-3-11-8(5)6/h4,11H,1-3H2
- InChI Key: SOCSRDXBNUJLNM-UHFFFAOYSA-N
- SMILES: BrC1=CC(=NC2=C1NCCC2)Br
Computed Properties
- Exact Mass: 291.90337g/mol
- Monoisotopic Mass: 289.90542g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 24.9Ų
6,8-dibromo-1,2,3,4-tetrahydro-1,5-naphthyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D280576-100mg |
6,8-dibromo-1,2,3,4-tetrahydro-1,5-naphthyridine |
1949816-38-9 | 100mg |
$ 160.00 | 2022-06-05 | ||
| TRC | D280576-500mg |
6,8-dibromo-1,2,3,4-tetrahydro-1,5-naphthyridine |
1949816-38-9 | 500mg |
$ 615.00 | 2022-06-05 | ||
| TRC | D280576-1g |
6,8-dibromo-1,2,3,4-tetrahydro-1,5-naphthyridine |
1949816-38-9 | 1g |
$ 955.00 | 2022-06-05 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1144356-100mg |
6,8-Dibromo-1,2,3,4-tetrahydro-1,5-naphthyridine |
1949816-38-9 | 97% | 100mg |
¥1914 | 2023-04-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1144356-250mg |
6,8-Dibromo-1,2,3,4-tetrahydro-1,5-naphthyridine |
1949816-38-9 | 97% | 250mg |
¥3036 | 2023-04-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1144356-1g |
6,8-Dibromo-1,2,3,4-tetrahydro-1,5-naphthyridine |
1949816-38-9 | 97% | 1g |
¥9609 | 2023-04-09 | |
| Chemenu | CM538200-100mg |
6,8-Dibromo-1,2,3,4-tetrahydro-1,5-naphthyridine |
1949816-38-9 | 97% | 100mg |
$245 | 2023-03-24 | |
| Chemenu | CM538200-250mg |
6,8-Dibromo-1,2,3,4-tetrahydro-1,5-naphthyridine |
1949816-38-9 | 97% | 250mg |
$359 | 2023-03-24 | |
| Chemenu | CM538200-1g |
6,8-Dibromo-1,2,3,4-tetrahydro-1,5-naphthyridine |
1949816-38-9 | 97% | 1g |
$986 | 2023-03-24 | |
| Enamine | EN300-22022798-0.05g |
6,8-dibromo-1,2,3,4-tetrahydro-1,5-naphthyridine |
1949816-38-9 | 95% | 0.05g |
$315.0 | 2023-09-16 |
6,8-dibromo-1,2,3,4-tetrahydro-1,5-naphthyridine Related Literature
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
1949816-38-9 (6,8-dibromo-1,2,3,4-tetrahydro-1,5-naphthyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent